Cas no 898790-65-3 (4'-Chloro-3-(3-methylphenyl)propiophenone)

• Product Name: 4'-Chloro-3-(3-methylphenyl)propiophenone
• CAS No: 898790-65-3
• MF: C₁₆H₁₅ClO
• MW: 258.742703676224
• CID: 870846
• PubChem ID: 24725679
• Update Time: 2025-04-19

4'-Chloro-3-(3-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-(3-methylphenyl)propan-1-one
• 4'-CHLORO-3-(3-METHYLPHENYL)PROPIOPHENONE
• 898790-65-3
• AKOS016021063
• MFCD07699578
• DTXSID30644072
• 4'-Chloro-3-(3-methylphenyl)propiophenone

• MDL： MFCD07699578
• Inchi： 1S/C16H15ClO/c1-12-3-2-4-13(11-12)5-10-16(18)14-6-8-15(17)9-7-14/h2-4,6-9,11H,5,10H2,1H3
• InChI Key： LXNOOGAKVMGWLF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 258.08100
• Monoisotopic Mass: 258.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.46390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones